ethyl 4-{[(2-anilino-4-oxo-5,6-dihydro-4H-1,3-thiazin-6-yl)carbonyl]amino}benzoate

• IUPAC Name: ethyl 4-[(4-oxo-2-phenylimino-1,3-thiazinane-6-carbonyl)amino]benzoate
• InChI: InChI=1S/C20H19N3O4S/c1-2-27-19(26)13-8-10-15(11-9-13)21-18(25)16-12-17(24)23-20(28-16)22-14-6-4-3-5-7-14/h3-11,16H,2,12H2,1H3,(H,21,25)(H,22,23,24)
• InChI Key: QXELIYIDSIFPGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CC(=O)NC(=NC3=CC=CC=C3)S2
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

This compound is a derivative of furoquinolone, which is known for its anti-microbial, anti-allergic, anti-inflammatory, and anticancer properties. It has been studied for its anti-tumor activity in human promyelocytic leukemia HL-60 cells.

Synthesis Analysis

The compound has been synthesized by replacing the glutamic acid part of the Pemetrexed drug with primary, secondary, and aryl amines using diethylphosphorocyanidate (DEPC) as a peptide coupling agent.

Molecular Structure Analysis

The molecular formula of the compound is CHNOS. It has an average mass of 414.501 Da and a monoisotopic mass of 414.082031 Da.

Chemical Reactions Analysis

The compound shows typical reactions of a keto methylene compound. The Vilsmeier reagent and phosphorus oxychloride give the chloroformylthiophen.

Physical and Chemical Properties Analysis

The compound is characterized by 1H and 13C NMR, LCMS, and FT-IR spectral techniques.

Mechanism of Action

The compound, also known as compound 131, induces apoptosis in HL-60 cells via the increase of intracellular Ca2+ and reactive oxygen species (ROS) to alter the mitochondrial membrane potential and the protein level of Bax and Bcl‐2, as well as activating caspase‐3.